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Introduction

Panavia TC is a resin-based dental adhesive cement known for its high bond strength and low

film thickness, which is crucial for the accurate seating of prosthetic restorations.[1][2] This

document provides a detailed protocol for measuring the film thickness of Panavia TC,

primarily based on the methodology outlined in ISO 4049, the international standard for

polymer-based restorative materials.[3][4][5] The film thickness of a luting cement is a critical

property that can directly affect the long-term clinical success of a restoration.[6] A low film

thickness allows for better seating and marginal adaptation, which in turn can reduce plaque

accumulation and the risk of secondary caries.[6]

Core Principle

The measurement of film thickness for dental cements, as described in ISO 4049, involves

pressing a specified volume of mixed cement between two flat glass plates under a defined

load.[3][7] The thickness of the resulting cement layer is then measured. This standardized

method allows for consistent and reproducible measurements, enabling comparison between

different materials.

Experimental Protocol
This protocol is adapted from the general methodology described in ISO 4049 and various

studies on resin cement film thickness.[6][7][8]
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1. Materials and Equipment

Panavia TC cement kit (including catalyst and universal pastes)[9]

Mixing pad and spatula[10]

Two flat, round glass plates of uniform thickness (optical flats)[6][7]

Micrometer with an accuracy of at least ±1 µm[7]

Loading device capable of applying a 150 N load[7]

Timer

Solvent for cleaning (e.g., acetone)[6]

Gloves and safety glasses

2. Specimen Preparation and Measurement

Environmental Conditions: Conduct all procedures at a controlled room temperature of 23 ±

2°C and a relative humidity of 50 ± 10%.[6]

Plate Preparation: Clean the glass plates thoroughly with a suitable solvent (e.g., acetone) to

remove any residue and ensure they are completely dry.[6] Measure the combined thickness

of the two glass plates using the micrometer and record this value.

Cement Dispensing and Mixing:

Dispense equal amounts of Panavia TC catalyst and universal pastes onto a mixing pad.

[10]

Mix the two pastes thoroughly for 20-30 seconds until a uniform consistency is achieved.

[2]

Sample Application:
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Immediately after mixing, place a small, standardized amount of the mixed cement

(approximately 0.05 mL) onto the center of one of the glass plates.[11]

Load Application:

Place the second glass plate on top of the cement, ensuring it is parallel to the bottom

plate.[7]

Transfer the assembly to the loading device.

Three minutes after the start of mixing, apply a vertical load of 150 N to the top plate.[6][7]

Curing and Measurement:

Maintain the load for a specified period, typically 10 minutes from the start of mixing, to

allow for the initial setting of the cement.[6]

Carefully remove the glass plate assembly from the loading device.

Measure the total thickness of the two glass plates with the interposed cement film using

the micrometer. Take measurements at three different points and calculate the average.

[11]

Calculation of Film Thickness:

Subtract the initial combined thickness of the two glass plates from the final measured

thickness of the assembly (plates + cement). The result is the film thickness of Panavia
TC.

Replication: Repeat the procedure for a statistically relevant number of samples (a minimum

of n=5 is recommended).[8]

Data Presentation
The following table summarizes the film thickness values for various Panavia products as

reported in different studies and technical specifications. This allows for a comparative

overview of the material's properties.
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Panavia Product
Reported Film Thickness
(µm)

Measurement
Conditions/Source

Panavia 21 21.9
In compliance with ADA

Specification no. 8[6]

Panavia F < 25 (at 37°C) ISO method[8]

Panavia SA Cement Universal Approx. 14
According to ISO

4049:2009[12]

Panavia V5 12
According to ISO

4049:2009[13]

Panavia Veneer LC ~ 8 -[14]

Experimental Workflow Diagram
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Caption: Workflow for measuring the film thickness of Panavia TC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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